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Compound of Interest

(4-Methylthiophen-2-
Compound Name:
yl)methanamine

Cat. No.: B011062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental molecular properties of
(4-Methylthiophen-2-yl)methanamine, a compound of interest in various research and
development domains. The information presented herein is intended to support further
investigation and application of this molecule.

Molecular Properties

The core molecular characteristics of (4-Methylthiophen-2-yl)methanamine have been
determined and are summarized below. These fundamental data points are crucial for a range
of applications, from analytical method development to computational modeling and synthetic

chemistry.
Property Value Source
Molecular Formula C6HINS [1]
Molecular Weight 127.21 g/mol [1]

Logical Relationship of Molecular Descriptors
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The following diagram illustrates the logical flow from the compound's nomenclature to its
structural and empirical formulas, and finally to its calculated molecular weight. This
visualization provides a clear and hierarchical representation of how these key molecular
identifiers are interconnected.
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Caption: Logical flow from compound name to molecular weight.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (4-
Methylthiophen-2-yl)methanamine are critical for its practical application. While specific
experimental details can vary based on the desired purity and scale, a general synthetic
approach would involve the reductive amination of 4-methylthiophene-2-carbaldehyde.

General Synthesis via Reductive Amination:

¢ Reaction Setup: 4-methylthiophene-2-carbaldehyde and a suitable amine source (e.g.,
ammonia or a protected amine) are dissolved in an appropriate solvent (e.g., methanol,
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ethanol, or dichloromethane).

e Imine Formation: The mixture is stirred, often in the presence of a dehydrating agent or
under conditions that facilitate the removal of water, to form the corresponding imine
intermediate.

e Reduction: A reducing agent, such as sodium borohydride (NaBH4) or hydrogen gas with a
catalyst (e.g., Palladium on carbon), is introduced to the reaction mixture to reduce the imine
to the target amine, (4-Methylthiophen-2-yl)methanamine.

o Workup and Purification: Following the completion of the reaction, the crude product is
worked up to remove unreacted reagents and byproducts. This typically involves quenching
the reaction, solvent extraction, and washing. The final purification is often achieved through
column chromatography or distillation to yield the pure amine.

Further analytical characterization would typically involve techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to
confirm the structure and purity of the synthesized compound. Researchers should consult
relevant literature for specific, optimized protocols tailored to their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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